4-[(Acetylsulfanyl)methyl]benzoic acid
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Overview
Description
- is a chemical compound with the molecular formula
- It consists of a benzoic acid core (a benzene ring with a carboxylic acid group) attached to a methylthio (sulfanyl) group via an acetyl linkage.
- The compound’s structure is as follows:
- It is a white to off-white crystalline solid.
4-[(Acetylsulfanyl)methyl]benzoic acid: C9H8O3S
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Mechanism of Action
- Not extensively studied, but it likely interacts with cellular targets through its carboxylic acid group.
- Further research is needed to elucidate specific pathways.
Comparison with Similar Compounds
- Similar compounds include other benzoic acid derivatives with different substituents on the benzene ring.
- Uniqueness lies in the combination of the acetyl and sulfanyl groups.
Remember that this compound’s properties and applications may evolve as research progresses.
Properties
CAS No. |
132035-64-4 |
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Molecular Formula |
C10H10O3S |
Molecular Weight |
210.25 g/mol |
IUPAC Name |
4-(acetylsulfanylmethyl)benzoic acid |
InChI |
InChI=1S/C10H10O3S/c1-7(11)14-6-8-2-4-9(5-3-8)10(12)13/h2-5H,6H2,1H3,(H,12,13) |
InChI Key |
QKTURUWIOATPBH-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)SCC1=CC=C(C=C1)C(=O)O |
Origin of Product |
United States |
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